Cas no 2964-00-3 (Butanedioic acid,2-methylene-, ion(2-))

• Product Name: Butanedioic acid,2-methylene-, ion(2-)
• CAS No: 2964-00-3
• MF: C₅H₄O₄
• MW: 128.08286190033
• CID: 269687
• PubChem ID: 5459996
• Update Time: 2025-04-19

Butanedioic acid,2-methylene-, ion(2-) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-methylene-, ion(2-)
• 2-methylidenebutanedioate
• Butanedioicacid, methylene-, ion(2-) (9CI)
• Succinic acid, methylene-, ion(2-) (8CI)
• itaconate(2-)
• 2-methylenebutanedioate;Itaconic acid
• 2964-00-3
• CHEBI:17240
• A845736
• Q27102278
• DTXSID50183817
• Succinic acid, methylene-, ion(2-)
• Methylenesuccinate(2-)
• methylenesuccinic acid, ion(2-)

• Inchi： 1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)/p-2
• InChI Key： LVHBHZANLOWSRM-UHFFFAOYSA-L
• SMILES： [O-]C(CC(=C)C(=O)[O-])=O

Computed Properties

• Exact Mass: 186.06808
• Monoisotopic Mass: 186.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 1.1

Experimental Properties

• Boiling Point: 381.4°Cat760mmHg
• Flash Point: 198.7°C